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Abstract
C646 is a potent and selective small-molecule inhibitor of the histone acetyltransferases (HATs)

p300 and its close homolog, CREB-binding protein (CBP). By competitively binding to the

acetyl-CoA binding pocket of p300/CBP, C646 effectively blocks the acetylation of both histone

and non-histone protein substrates. This inhibition disrupts the intricate network of cellular

signaling pathways regulated by p300/CBP, leading to a range of biological effects, including

cell cycle arrest, induction of apoptosis, and modulation of inflammatory responses. This

technical guide provides an in-depth analysis of the core downstream signaling pathways

affected by C646, presenting quantitative data, detailed experimental protocols, and visual

representations of the molecular cascades involved. This document is intended to serve as a

comprehensive resource for researchers and professionals in the fields of molecular biology,

oncology, and drug development.

Introduction
The histone acetyltransferases p300 and CBP are critical transcriptional co-activators that play

a central role in a diverse array of cellular processes, including proliferation, differentiation, and

DNA repair. Their enzymatic activity, which involves the transfer of an acetyl group from acetyl-

CoA to lysine residues on histone and non-histone proteins, is a key mechanism of epigenetic

regulation. Dysregulation of p300/CBP activity has been implicated in the pathogenesis of
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numerous diseases, most notably cancer, making them attractive targets for therapeutic

intervention.

C646 has emerged as a valuable chemical probe for elucidating the multifaceted roles of

p300/CBP and as a potential lead compound for the development of novel therapeutics. This

whitepaper will delve into the primary downstream signaling pathways modulated by C646,

providing a detailed examination of its effects on NF-κB signaling, cell cycle progression,

apoptosis, STAT3 signaling, and the Akt pathway.

Core Downstream Signaling Pathways of C646
The inhibitory action of C646 on p300/CBP initiates a cascade of downstream effects, primarily

through the modulation of key signaling pathways that are dependent on p300/CBP's

acetyltransferase activity.

Inhibition of NF-κB Signaling
The Nuclear Factor-kappa B (NF-κB) pathway is a cornerstone of the inflammatory response

and also plays a significant role in cell survival and proliferation. The transcriptional activity of

the p65 subunit of NF-κB is enhanced by p300/CBP-mediated acetylation. By inhibiting

p300/CBP, C646 attenuates the acetylation of p65, leading to a reduction in the expression of

pro-inflammatory genes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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